Cas no 2171646-60-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid
• CAS No: 2171646-60-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6204061
• PubChem ID: 165513109
• Update Time: 2025-10-30

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclohexane-1-carboxylic acid
• (1r,4r)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclohexane-1-carboxylic acid
• EN300-1570930
• EN300-1540936
• 2171646-60-7
• (1s,4s)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclohexane-1-carboxylic acid
• EN300-1544093

• Inchi： 1S/C28H34N2O5/c1-17(2)15-25(26(31)29-19-13-11-18(12-14-19)27(32)33)30-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24-25H,11-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WHKSPDUQISPFPA-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2171646-60-7)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid, identified by its CAS number 2171646-60-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexane ring, an amide functional group, and a fluorinated aromatic moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino protecting group. The incorporation of this group into the compound suggests potential utility in the synthesis of peptidomimetics or other bioactive molecules where controlled amino acid modification is essential. Furthermore, the cyclohexane ring introduces conformational flexibility, which can be exploited to optimize binding affinity and pharmacokinetic properties in drug design.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorene derivatives due to their enhanced photophysical properties and biological activity. The fluorene moiety in this compound could serve as a scaffold for designing molecules with improved solubility, stability, and metabolic profiles. This makes it a promising candidate for further exploration in the context of targeted drug delivery systems and imaging agents.

The amide bond in the molecular structure is another key feature that warrants detailed discussion. Amides are ubiquitous in biological systems and play crucial roles in protein-protein interactions, enzyme catalysis, and signal transduction. By incorporating an amide linkage into a pharmacophore, researchers can potentially modulate the bioactivity of the molecule and enhance its interaction with biological targets. This aspect of the compound's structure aligns well with current trends in drug discovery, where functional groups that mimic natural biomolecules are highly sought after.

From a synthetic chemistry perspective, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid presents an intriguing challenge due to its complex architecture. The synthesis of such molecules typically requires multi-step reactions involving careful protection-deprotection strategies to ensure regioselectivity and yield optimization. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to construct the desired carbon-carbon bonds efficiently.

The potential applications of this compound extend beyond traditional pharmaceuticals. In the realm of materials science, fluorinated aromatic compounds are increasingly being explored for their use in organic electronics, liquid crystals, and polymer materials. The unique electronic properties of the fluorene ring could make this compound a valuable building block for developing novel optoelectronic devices with enhanced performance characteristics.

Furthermore, the presence of both amide and ester functionalities provides opportunities for further derivatization, allowing chemists to tailor the properties of the molecule for specific applications. For instance, esters can be hydrolyzed to form carboxylic acids under acidic or basic conditions, while amides can undergo various transformations such as hydrolysis or coupling reactions to introduce additional functional groups.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological properties. The combination of structural features such as the fluorene moiety, amide bond, and cyclohexane ring could potentially modulate multiple biological pathways simultaneously. This polypharmacological approach is gaining traction in drug discovery as it offers the potential for synergistic effects that may lead to improved therapeutic outcomes.

The development of computational tools for predicting molecular properties has also played a significant role in evaluating the potential of this compound. Molecular modeling techniques can be used to simulate interactions between 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid and biological targets such as enzymes or receptors. These simulations can provide valuable insights into binding affinities, metabolic stability, and other key parameters that are critical for drug development.

As research progresses, it is likely that new synthetic methodologies will be developed to streamline the production of this compound and its derivatives. Continuous flow chemistry, for example, offers advantages such as improved scalability and reproducibility compared to traditional batch processing methods. Such innovations could accelerate the discovery and development pipeline for novel bioactive molecules.

The integration of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid into existing drug discovery platforms will also be influenced by advances in biotechnology and genomics. High-throughput screening technologies enable researchers to rapidly test large libraries of compounds against biological targets, while next-generation sequencing provides insights into genetic variations that may influence drug response.

In conclusion,4-2-( (9H-fluoren - 9 - ylmethoxycarbonyl) amino ) - 4 - methylpentanamidocyclohexane - 1 - carboxylic acid ( CAS No . 2171646 - 60 - 7 ) represents a fascinating molecule with diverse potential applications across multiple scientific disciplines . Its complex structural features , combined with emerging trends in synthetic chemistry and computational biology , position it as a promising candidate for further exploration . As research continues , we can expect new insights into its chemical behavior , biological activity , and practical utility .